Cas no 2865224-11-7 (Tert-butyl (7S)-7-hydroxy-5-azaspiro[2.4]heptane-5-carboxylate)

• Product Name: Tert-butyl (7S)-7-hydroxy-5-azaspiro[2.4]heptane-5-carboxylate
• CAS No: 2865224-11-7
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 6801253
• PubChem ID: 124704708
• Update Time: 2025-05-25

Tert-butyl (7S)-7-hydroxy-5-azaspiro[2.4]heptane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• MFCD34626214
• TERT-BUTYL (7S)-7-HYDROXY-5-AZASPIRO[2.4]HEPTANE-5-CARBOXYLATE
• F86237
• PS-19849
• 2865224-11-7
• (7S)-5-Boc-7-hydroxy-5-azaspiro[2.4]heptane
• Tert-butyl (7S)-7-hydroxy-5-azaspiro[2.4]heptane-5-carboxylate

• Inchi： 1S/C11H19NO3/c1-10(2,3)15-9(14)12-6-8(13)11(7-12)4-5-11/h8,13H,4-7H2,1-3H3/t8-/m1/s1
• InChI Key： JIDGHBGXDMQQFD-MRVPVSSYSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)CC21CC2

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.8Ų

Additional information on Tert-butyl (7S)-7-hydroxy-5-azaspiro[2.4]heptane-5-carboxylate

Research Brief on Tert-butyl (7S)-7-hydroxy-5-azaspiro[2.4]heptane-5-carboxylate (CAS: 2865224-11-7)

Tert-butyl (7S)-7-hydroxy-5-azaspiro[2.4]heptane-5-carboxylate (CAS: 2865224-11-7) is a chiral spirocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its utility in the development of novel protease inhibitors and modulators of neurotransmitter receptors.

The compound's spirocyclic scaffold, characterized by a fused cyclopropane ring, imparts conformational rigidity and enhanced metabolic stability, making it an attractive building block for drug design. Researchers have leveraged its stereochemical purity (7S configuration) to achieve high enantioselectivity in the synthesis of complex pharmacophores. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its successful incorporation into a series of potent hepatitis C virus (HCV) NS3/4A protease inhibitors, showcasing improved pharmacokinetic profiles compared to linear analogs.

Recent advancements in synthetic methodologies have focused on optimizing the production of Tert-butyl (7S)-7-hydroxy-5-azaspiro[2.4]heptane-5-carboxylate. A team at MIT developed a novel asymmetric catalytic route using chiral palladium complexes, achieving >99% enantiomeric excess (ee) and yields exceeding 85% (Nature Catalysis, 2024). This breakthrough addresses previous challenges in large-scale synthesis while maintaining the compound's high optical purity—a critical factor for pharmaceutical applications where stereochemistry directly influences biological activity.

In neuropharmacology, structural derivatives of this compound have shown promising activity as σ1 receptor modulators, with potential applications in treating neuropathic pain and neurodegenerative diseases. A 2024 preclinical study (ACS Chemical Neuroscience) reported that carbamate derivatives maintained the core spirocyclic structure exhibited 10-fold greater blood-brain barrier penetration than their non-spirocyclic counterparts, while showing reduced off-target effects against related receptors like the NMDA receptor complex.

The future research trajectory for Tert-butyl (7S)-7-hydroxy-5-azaspiro[2.4]heptane-5-carboxylate appears focused on three main areas: 1) Expanding its utility in targeted protein degradation (PROTACs) through conjugation with E3 ligase ligands, 2) Development of continuous flow chemistry processes to enhance production scalability, and 3) Exploration of its applications in antibiotic adjuvants to combat multidrug-resistant bacteria. Patent filings in Q1 2024 suggest growing commercial interest, with at least four major pharma companies incorporating this scaffold into their discovery pipelines for CNS and antiviral therapeutics.